Cas no 169870-02-4 ([2S,3S,5S]-2-Amino-3-hydroxy-5-tert-butyloxycarbonylamino-1,6-diphenylhexane succinate salt)

• Product name: [2S,3S,5S]-2-Amino-3-hydroxy-5-tert-butyloxycarbonylamino-1,6-diphenylhexane succinate salt
• CAS No: 169870-02-4
• MF: C₂₇H₃₈N₂O₇
• MW: 502.599828243256
• CID: 65845
• PubChem ID: 11997925

[2S,3S,5S]-2-Amino-3-hydroxy-5-tert-butyloxycarbonylamino-1,6-diphenylhexane succinate salt Chemical and Physical Properties

Names and Identifiers

• [2S,3S,5S]-2-Amino-3-hydroxy-5-tert-butyloxycarbonylamino-1,6-diphenylhexane succinate salt
• [(1S,3S,4S)-4-Amino-3-hydroxy-5-phenyl-1-(phenylmethyl)pentyl]carbamic acid 1,1-dimethylethyl ester butanedioate
• [2S,3S,5S]-2-Amino-3-Hydroxy-5-T-Butyloxycarbonylamino-1,6-Diphenylhexane Succinate Salt
• 2S,3S,5S]-2-AMINO-3-HYDROXY-5-T-BUTYLOXYCARBONYLAMINE-1,6
• 2S,3S,5S]-2-AMINO-3-HYDROXY-5-TERT-BUTYLOXYCARBONYLAMINO-1,6-DIPHENYLHEXANE SUCCINATE SALT
• 2S,3S,5S]-2-AMINO-3-HYDROXY-5 -T-BUTYLOXYCARBONYLAMINE-1,6-
• BDHsuccinatesalt(1:x)
• 169870-02-4
• butanedioic acid tert-butyl N-[(2S,4S,5S)-5-amino-4-hydroxy-1,6-diphenylhexan-2-yl]carbamate
• (2S,3S,5S)-2-Amino-3-hydroxy-5-t-butyloxycarbonylamino-1,6-diphenylhexane succinate salt
• butanedioic acid;tert-butyl N-[(2S,4S,5S)-5-amino-4-hydroxy-1,6-diphenylhexan-2-yl]carbamate
• ZICUGSIJUKRRJL-OCIDDWSYSA-N
• MFCD11041076
• SCHEMBL1005029
• AC-28971
• BDH succinate salt
• 256328-84-4
• J-502736
• butanedioic acid; tert-butyl N-[(2S,4S,5S)-5-amino-4-hydroxy-1,6-diphenylhexan-2-yl]carbamate
• BDH succinate salt(1:x)
• AKOS015968598

• Inchi： 1S/C23H32N2O3.C4H6O4/c1-23(2,3)28-22(27)25-19(14-17-10-6-4-7-11-17)16-21(26)20(24)15-18-12-8-5-9-13-18;5-3(6)1-2-4(7)8/h4-13,19-21,26H,14-16,24H2,1-3H3,(H,25,27);1-2H2,(H,5,6)(H,7,8)/t19-,20-,21-;/m0./s1
• InChI Key： ZICUGSIJUKRRJL-OCIDDWSYSA-N
• SMILES： OC(CCC(=O)O)=O.C1C=CC(C[C@@H]([C@H](C[C@@H](NC(OC(C)(C)C)=O)CC2C=CC=CC=2)O)N)=CC=1

Computed Properties

• Exact Mass: 502.26800
• Monoisotopic Mass: 502.268
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 13
• Complexity: 544
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 159A^2

Experimental Properties

• PSA: 159.18000
• LogP: 4.47040